Cas no 72467-67-5 (cholesteryl parinaratecholesteryl parinarate)

• Product name: cholesteryl parinaratecholesteryl parinarate
• CAS No: 72467-67-5
• MF: C₄₅H₇₂O₂
• MW: 645.05199432373
• CID: 977163
• PubChem ID: 6443851

cholesteryl parinaratecholesteryl parinarate Chemical and Physical Properties

Names and Identifiers

• cholesteryl parinaratecholesteryl parinarate
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9E,11E,13E,15E)-octadeca-9,11,13,15-tetraenoate
• Cholest-5-en-3-ol (3beta)-, 9,11,13,15-octadecatetraenoate, (3(9Z,11E,13E,15Z))-
• 72467-67-5
• Cholesteryl cis-parinarate

• Inchi： InChI=1S/C45H72O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h8-15,26,35-36,38-42H,7,16-25,27-34H2,1-6H3/b9-8+,11-10+,13-12+,15-14+/t36-,38+,39+,40-,41+,42+,44+,45-/m1/s1
• InChI Key： VKFWRMXFODQCJN-GLCDNDOZSA-N
• SMILES： CCC=CC=CC=CC=CCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C

Computed Properties

• Exact Mass: 644.55356
• Monoisotopic Mass: 644.55323154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 47
• Rotatable Bond Count: 19
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3